Cas no 2137471-05-5 (1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester)

• Product Name: 1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester
• CAS No: 2137471-05-5
• MF: C₁₄H₂₃NO₆
• MW: 301.33552479744
• CID: 5277541
• Update Time: 2025-05-20

1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester

• Inchi： 1S/C14H23NO6/c1-9-7-14(5-6-19-9)15(10(8-20-14)11(16)17)12(18)21-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,16,17)
• InChI Key： VSCRXZSLBBNDCK-UHFFFAOYSA-N
• SMILES： O1C2(CCOC(C)C2)N(C(OC(C)(C)C)=O)C(C(O)=O)C1

Additional information on 1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester

Professional Introduction to 1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester (CAS No. 2137471-05-5)

The compound 1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester, identified by the CAS number 2137471-05-5, represents a structurally intricate molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. Its unique spirocyclic framework, featuring a nitrogen atom integrated into a macrocyclic system, makes it a subject of considerable interest for its possible biological activities and synthetic utility.

At the core of this compound's structure lies a spirocyclic arrangement composed of an oxygen and an azaspiro ring system. The presence of two carboxylic acid groups at the 3 and 4 positions, along with a methyl group at the 7 position and an isobutyl ester group at the 4 position, contributes to its complex reactivity and interaction potential with biological targets. This structural complexity has positioned the compound as a valuable scaffold for drug discovery efforts aimed at modulating various biological pathways.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological receptors. The spirocyclic core of 1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester is particularly noteworthy for its potential to mimic natural biomolecules and disrupt pathogenic mechanisms. This has led to extensive exploration in both academic and industrial settings for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties. For instance, the carboxylic acid moieties can be coupled with amines to form amides, while the ester group can be hydrolyzed or replaced with other functionalities. Such modifications are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The 7-methyl substituent in the molecule further enhances its structural diversity and influences its electronic properties. This methyl group can participate in hydrophobic interactions or serve as a point of attachment for further derivatization. Additionally, the isobutyl ester group at the 4 position adds another layer of complexity, potentially affecting both the compound's solubility profile and its interaction with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecules for their biological activity. Molecular modeling studies have been instrumental in predicting how 1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester might interact with proteins and enzymes involved in critical disease pathways. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for further experimental validation.

In parallel with computational studies, experimental investigations have begun to unravel the pharmacological potential of this compound. Initial assays have suggested that derivatives of this scaffold may exhibit inhibitory activity against enzymes implicated in inflammation and cancer progression. The unique spatial arrangement of functional groups within the spirocyclic core appears to be key to these interactions, offering insights into how structural features can influence biological activity.

The synthesis of 1,8-Dioxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 7-methyl-, 4-(1,1-dimethylethyl) ester represents a significant challenge due to its complex architecture. However， recent methodological breakthroughs have made it more accessible than ever before. Advances in transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct this spirocyclic system with higher yields and enantioselectivity than previously possible. These improvements are crucial for facilitating further exploration of its pharmacological properties.

The future prospects for this compound are promising as more research unfolds。 Its unique structural features make it an attractive candidate for developing novel therapeutics targeting diseases where existing treatments are limited or non-existent。 Collaborative efforts between synthetic chemists， biologists， and pharmacologists will be essential in realizing its full potential， paving the way for innovative approaches in drug discovery。